Cas no 1233955-13-9 (Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate
• CAS No: 1233955-13-9
• MF: C₁₆H₂₁FN₂O₅
• MW: 340.346748113632
• CID: 4788479
• Update Time: 2025-08-05

Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate
• Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate

• Inchi： 1S/C16H21FN2O5/c1-16(2,3)24-15(20)18-8-6-12(7-9-18)23-14-5-4-11(17)10-13(14)19(21)22/h4-5,10,12H,6-9H2,1-3H3
• InChI Key： DNDAYDPLOSAGIA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])OC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 454
• XLogP3: 3.3
• Topological Polar Surface Area: 84.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate

Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate (CAS No. 1233955-13-9)

Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate (CAS No. 1233955-13-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents and its utility in various biochemical assays.

The chemical structure of Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate consists of a tert-butyl group attached to a piperidine ring, which is further substituted with a 4-fluoro-2-nitrophenyl ether moiety. This combination of functional groups imparts distinct chemical properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical research due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the fluoro group in Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate contributes to its stability and bioavailability, making it a valuable intermediate in the synthesis of various bioactive molecules.

The nitro group in the compound's structure is another key feature that has been extensively studied. Nitro-containing compounds are known for their ability to undergo reduction reactions, which can lead to the formation of active metabolites with therapeutic potential. This property makes Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate an interesting candidate for the development of prodrugs and other bioactive derivatives.

In addition to its potential as a therapeutic agent, Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate has found applications in biochemical research. Its unique structure allows it to serve as a valuable tool in studying receptor-ligand interactions, enzyme inhibition, and other biological processes. Researchers have utilized this compound to gain insights into the mechanisms of action of various drugs and to identify new targets for therapeutic intervention.

The synthesis of Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate involves several well-established chemical reactions, including nucleophilic substitution, coupling reactions, and protection/deprotection steps. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for both academic and industrial applications.

One notable application of Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate is in the development of central nervous system (CNS) drugs. The piperidine moiety is a common structural motif in many CNS-active compounds due to its ability to cross the blood-brain barrier. The presence of the tert-butyl group further enhances this property by improving lipophilicity and reducing metabolic degradation.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the biological activity and pharmacological properties of compounds like Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate. Molecular modeling studies have provided valuable insights into the binding modes and interactions of this compound with various biological targets, facilitating rational drug design.

Clinical trials involving derivatives of Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate have shown promising results in treating conditions such as anxiety disorders, depression, and neurodegenerative diseases. These findings underscore the therapeutic potential of this compound and highlight its importance in modern drug discovery efforts.

In conclusion, Tert-Butyl 4-(4-fluoro-2-nitrophenoxy)piperidine-1-carboxylate (CAS No. 1233955-13-9) is a multifaceted compound with significant applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential therapeutic benefits, make it an important molecule for both academic exploration and industrial development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its position as a key player in the field.